5-(2-Methylpropyl)-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid

• Molecular Formula: C13H14N4O4
• Molecular Weight: 290.27 g/mol
• IUPAC Name: 5-(2-methylpropyl)-1-(3-nitrophenyl)-1,2,4-triazole-3-carboxylic acid
• InChI: InChI=1S/C13H14N4O4/c1-8(2)6-11-14-12(13(18)19)15-16(11)9-4-3-5-10(7-9)17(20)21/h3-5,7-8H,6H2,1-2H3,(H,18,19)
• InChI Key: YMAIVSYDFYHZJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC(=NN1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)O

Description

The compound 5-(2-Methylpropyl)-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid belongs to the 1,2,4-triazole-3-carboxylic acid family, characterized by a triazole ring fused with a carboxylic acid group. Its structure includes a 3-nitrophenyl substituent at position 1 and a 2-methylpropyl (isobutyl) group at position 3. This configuration imparts unique electronic and steric properties, making it relevant in pharmaceutical and agrochemical research.

Preparation Methods

Starting Materials and Initial Esterification

• The aromatic acid precursor bearing the 3-nitrophenyl group is first esterified using concentrated sulfuric acid as a catalyst and absolute ethanol as solvent.
• Reflux conditions for 4–5 hours promote the formation of the corresponding ethyl ester.
• The reaction mixture is then neutralized and extracted to isolate the ester intermediate.

Hydrazide Formation

• The ester intermediate is refluxed with hydrazine hydrate in absolute ethanol for 4–5 hours.
• This step yields the corresponding aromatic hydrazide, which is isolated by filtration and recrystallization.

Thiosemicarbazide Intermediate Synthesis

• The hydrazide is reacted with potassium thiocyanate in acidic aqueous medium (hydrochloric acid) under reflux for 3 hours.
• This produces the thiosemicarbazide intermediate, which precipitates upon cooling.

Cyclization to 1,2,4-Triazole-3-Thiol

• The thiosemicarbazide is cyclized by refluxing in 5% sodium hydroxide solution for 3 hours.
• After treatment with activated charcoal and filtration, acidification to pH 5–6 precipitates the 1,2,4-triazole-3-thiol derivative.

Introduction of the 2-Methylpropyl Group at C-5

• Alkylation at the C-5 position of the triazole ring with 2-methylpropyl halide (such as 2-methylpropyl bromide) under basic conditions introduces the 2-methylpropyl substituent.
• This step is typically performed using a suitable base (e.g., potassium carbonate) in an aprotic solvent like dimethylformamide.

Final Oxidation to Carboxylic Acid

• The thiol group at C-3 is oxidized or converted to the carboxylic acid functionality, completing the synthesis of the target compound.
• Oxidizing agents such as hydrogen peroxide or other mild oxidants can be used depending on the substrate sensitivity.

Analytical Characterization and Purification

• Purification is generally achieved by recrystallization from ethanol or dilute ethanol-water mixtures.
• Purity is confirmed by Thin Layer Chromatography using silica gel with iodine vapor visualization.
• Structural confirmation is performed via:
  • Fourier Transform Infrared Spectroscopy (FTIR) identifying characteristic carboxylic acid and triazole ring vibrations.
  • Proton Nuclear Magnetic Resonance Spectroscopy (^1H-NMR) showing signals for aromatic protons, alkyl substituents, and triazole protons.
  • Mass Spectrometry (MS) confirming molecular ion peaks consistent with the molecular weight.
• Melting point determination provides additional purity confirmation.

Comparative Data Table of Related 1,2,4-Triazole-3-Carboxylic Acid Derivatives Synthesis

Step	Reaction Type	Reagents/Conditions	Product/Intermediate	Yield (%)	Notes
1	Esterification	Aromatic acid + ethanol + conc. H2SO4, reflux 4-5 h	Aromatic ethyl ester	70-85	Removal of excess ethanol under reduced pressure
2	Hydrazide formation	Ester + hydrazine hydrate, reflux 4-5 h	Aromatic hydrazide	75-90	White crystalline solid
3	Thiosemicarbazide formation	Hydrazide + KSCN + HCl, reflux 3 h	Thiosemicarbazide intermediate	80-95	Precipitation on cooling
4	Cyclization to triazole-thiol	Thiosemicarbazide + NaOH (5%), reflux 3 h	1,2,4-Triazole-3-thiol	60-75	Acidification to pH 5-6 to precipitate
5	Alkylation at C-5 position	Triazole-thiol + 2-methylpropyl halide + base (K2CO3), DMF	5-(2-Methylpropyl)-1-(3-nitrophenyl)-1,2,4-triazole-3-thiol	65-80	Alkylation step
6	Oxidation to carboxylic acid	Thiol derivative + oxidant (e.g., H2O2)	Target carboxylic acid compound	50-70	Final product

Research Insights and Optimization Notes

• The presence of the 3-nitrophenyl group enhances the compound's biological activity by facilitating cellular penetration and interaction with target enzymes.
• Alkylation at C-5 with branched alkyl groups such as 2-methylpropyl improves lipophilicity, potentially increasing membrane permeability and pharmacokinetic properties.
• The oxidation step must be carefully controlled to avoid over-oxidation or degradation of the triazole ring.
• Alternative synthetic routes may involve direct cyclization of hydrazones or rearrangement of hydrazono-oxazolinones, but the outlined method remains the most reliable for high purity and yield.
• Analytical data from similar compounds indicate that melting points typically range between 200°C and 300°C, with yields varying based on substituent effects and reaction conditions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of corresponding alcohols, aldehydes, or carboxylic acids.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Substitution: The triazole ring and phenyl ring can participate in various substitution reactions, including electrophilic and nucleophilic substitutions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) with palladium on carbon (Pd/C) or sodium borohydride (NaBH4) are frequently used.

Substitution: Halogenating agents, alkylating agents, and nitroaromatic compounds are commonly employed in substitution reactions.

Major Products

Oxidation Products: Alcohols, aldehydes, and carboxylic acids.

Reduction Products: Amino derivatives.

Substitution Products: Various substituted triazole and phenyl derivatives.

Scientific Research Applications

5-(2-Methylpropyl)-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an antimicrobial, antifungal, and anticancer agent due to its triazole core.

Biological Studies: It is used in biochemical assays to investigate enzyme inhibition and receptor binding.

Material Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Agricultural Chemistry: It is explored for its potential use as a pesticide or herbicide.

Mechanism of Action

The mechanism of action of 5-(2-Methylpropyl)-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access and catalytic activity.

Receptor Binding: It can interact with cellular receptors, modulating signal transduction pathways and cellular responses.

DNA Intercalation: The compound may intercalate into DNA, disrupting replication and transcription processes.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers: 2-Nitrophenyl vs. 3-Nitrophenyl Derivatives

The most direct analog is 5-(2-Methylpropyl)-1-(2-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS 2059994-40-8 and 121732-24-9), which differs only in the nitro group position on the phenyl ring. Key comparisons include:

Property	3-Nitrophenyl Derivative	2-Nitrophenyl Derivative
Molecular Formula	C₁₃H₁₄N₄O₄	C₁₃H₁₄N₄O₄
Molecular Weight	290.27 g/mol	290.27 g/mol
Nitro Group Position	Para to triazole linkage	Ortho to triazole linkage
Electronic Effects	Enhanced electron-withdrawing	Steric hindrance near triazole
Synthetic Accessibility	Not explicitly reported	Commercially available

The 2-nitrophenyl isomer is documented in commercial catalogs (e.g., Parchem Chemicals) with available specifications, though its 3-nitrophenyl counterpart is less well-characterized in public sources.

Core Structure Modifications: Triazole Derivatives

(a) 1-((5-Oxo-4,5-dihydro-1,3,4-oxadiazol-2-yl) methyl)-1H-1,2,4-triazole-3-carboxylic Acid

This compound (synthesized in a 2018 study) replaces the nitrophenyl and isobutyl groups with an oxadiazole-methyl substituent. It demonstrated antibacterial activity , suggesting that the triazole-carboxylic acid core may serve as a pharmacophore. However, the absence of aromatic nitro or alkyl groups likely reduces lipophilicity compared to the target compound .

(b) D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxylic Acid

Documented in pharmaceutical standards (LGC Standards), this derivative features a ribofuranosyl sugar moiety instead of aromatic substituents. Such modifications enhance water solubility and are typical in antiviral prodrugs (e.g., ribavirin analogs) .

Substituent Variations: Heterocyclic and Aromatic Groups

(a) 5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde

The 3-nitrophenyl group in the target compound may similarly enhance electrophilic character, facilitating nucleophilic substitution or coordination in metal complexes .

(b) 1H-1,2,4-Triazole-3-carboxylic Acid (Parent Compound)

The unsubstituted triazole-carboxylic acid (CAS 3646-71-1) lacks aromatic or alkyl groups, resulting in higher polarity and lower metabolic stability compared to the target compound. Substituents like 3-nitrophenyl and isobutyl likely improve membrane permeability, a critical factor in drug design .

Research Findings and Implications

• Antibacterial Potential: Triazole derivatives with electron-deficient aromatic groups (e.g., nitrophenyl) often exhibit enhanced antimicrobial activity due to improved target binding .
• Synthetic Challenges : The 3-nitrophenyl derivative’s synthesis may require regioselective nitration or Suzuki coupling, whereas the 2-nitrophenyl isomer is more readily available commercially .

Biological Activity

5-(2-Methylpropyl)-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid is a compound belonging to the class of 1,2,4-triazole derivatives, which have garnered attention for their diverse biological activities. This article provides a detailed overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

• IUPAC Name : 5-(2-Methylpropyl)-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid
• Molecular Formula : C12H14N4O4
• Molecular Weight : 278.26 g/mol
• Melting Point : 203 - 205 °C

Synthesis

The synthesis of 5-(2-Methylpropyl)-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid typically involves the reaction of appropriate precursors under controlled conditions. The use of various reagents and solvents can influence the yield and purity of the final product.

Antimicrobial Activity

Studies have demonstrated that 1,2,4-triazole derivatives exhibit significant antimicrobial properties. The compound has been tested against various bacterial strains and fungi. For instance:

Microorganism	Activity
Staphylococcus aureus	Moderate inhibition
Escherichia coli	Significant inhibition
Candida albicans	Low inhibition

The antimicrobial mechanism is believed to involve disruption of cell membrane integrity and interference with metabolic pathways.

Anticancer Properties

Recent research has highlighted the anticancer potential of triazole derivatives. In vitro studies indicate that 5-(2-Methylpropyl)-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid can inhibit the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells. The compound exhibited a dose-dependent response with IC50 values significantly lower than many standard chemotherapeutics.

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. In peripheral blood mononuclear cells (PBMCs), it was observed that treatment with this triazole derivative resulted in a marked decrease in the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests a potential role in managing inflammatory diseases.

The biological activities of 5-(2-Methylpropyl)-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit enzymes involved in nucleic acid synthesis or cell wall biosynthesis in microorganisms.
• Cytokine Modulation : By reducing cytokine release in immune cells, it may help in controlling inflammation.

Case Study 1: Antimicrobial Efficacy

A study conducted on various triazole derivatives including 5-(2-Methylpropyl)-1-(3-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid showed promising results against Gram-positive and Gram-negative bacteria. The compound was particularly effective against multidrug-resistant strains.

Case Study 2: Cancer Cell Line Studies

In a comparative study involving several triazoles, this compound was found to be among the most effective in inhibiting the growth of MCF-7 cells. The mechanism was linked to apoptosis induction as evidenced by increased caspase activity.